Cas no 893361-73-4 (2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• CAS No: 893361-73-4
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6025097
• PubChem ID: 8487433
• Update Time: 2025-08-04

2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• 2-(1-benzylimidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• Acetamide, N-(2-methoxyphenyl)-2-[[1-(phenylmethyl)-1H-imidazol-2-yl]thio]-
• 893361-73-4
• F1872-0526
• HMS2971O16
• CHEMBL1571774
• MLS001237816
• SMR000806715
• AKOS024615014
• 2-[(1-benzyl-1H-imidazol-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide
• 2-((1-benzyl-1H-imidazol-2-yl)thio)-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H19N3O2S/c1-24-17-10-6-5-9-16(17)21-18(23)14-25-19-20-11-12-22(19)13-15-7-3-2-4-8-15/h2-12H,13-14H2,1H3,(H,21,23)
• InChI Key： VTWDCEMKZLGCEU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(CC2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 12.77±0.70(Predicted)

Additional information on 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide

Introduction to 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide (CAS No. 893361-73-4) and Its Emerging Applications in Chemical Biology

The compound 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide, identified by its CAS number 893361-73-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative combines structural features from benzyl-substituted imidazole and a methoxyphenylacetamide moiety, which together contribute to its unique chemical properties and biological activities. The sulfanyl group at the nitrogen position introduces a polar interaction capability, enhancing solubility and binding affinity, while the aromatic rings provide opportunities for further functionalization and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide scaffolds in drug discovery due to their versatility in modulating enzyme activity and receptor binding. The benzyl-imidazole component of this compound has been explored for its potential role in inhibiting various kinases and enzymes implicated in cancer progression, inflammation, and metabolic disorders. For instance, derivatives of imidazole sulfonamides have demonstrated efficacy in preclinical studies by selectively targeting tyrosine kinases, which are overexpressed in many solid tumors. The presence of the 2-methoxyphenyl group further fine-tunes the pharmacophore, improving metabolic stability and reducing off-target effects—a critical consideration in modern drug development.

In a groundbreaking study published last year, researchers utilized computational modeling to predict the binding affinity of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide to several protein targets. The study revealed that this compound exhibits high binding potential to an enzyme involved in DNA repair pathways, suggesting its utility as an inhibitor for therapeutic intervention in genetic disorders. The benzyl group’s ability to engage hydrophobic pockets within the enzyme active site, combined with the sulfonamide’s hydrogen bonding capacity, creates a robust interaction profile that could lead to potent pharmacological effects.

Moreover, the methoxyphenyl moiety has been shown to enhance blood-brain barrier penetration when incorporated into drug molecules. This property is particularly relevant for developing treatments targeting neurological disorders such as Alzheimer’s disease or Parkinson’s disease, where central nervous system access is often challenging. The structural motif of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide aligns well with this requirement, positioning it as a promising candidate for further investigation.

From a synthetic chemistry perspective, this compound exemplifies the synergy between heterocyclic chemistry and medicinal innovation. The synthesis involves multi-step reactions that showcase the versatility of modern organic methodologies. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the benzyl group onto the imidazole ring, while nucleophilic substitution strategies have facilitated the attachment of the sulfonamide functionality. These synthetic approaches not only highlight the compound’s accessibility but also underscore its suitability for large-scale production if needed.

The growing interest in fragment-based drug design has also spurred investigations into smaller analogs of 2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide. By systematically modifying key substituents—such as varying electron-withdrawing groups on the phenyl ring or exploring alternative nitrogen-containing heterocycles—researchers aim to uncover novel bioactive derivatives with improved pharmacokinetic profiles. Such efforts are supported by high-throughput screening technologies that enable rapid evaluation of thousands of compounds against biological assays.

Another exciting application lies in its potential use as an intermediate for developing protease inhibitors. Sulfonamides are well-known for their inhibitory activity against various proteases, including those implicated in viral infections or chronic inflammatory diseases. The combination of an imidazole ring with a sulfonamide group provides multiple sites for optimization to achieve selective inhibition without disrupting essential physiological processes. Preliminary data suggest that derivatives of this compound exhibit moderate inhibition against certain proteases at submicromolar concentrations, making them attractive starting points for further derivatization.

The role of computational chemistry cannot be overstated in modern drug discovery workflows involving compounds like 893361-73-4. Molecular dynamics simulations have been employed to explore conformational dynamics and binding interactions at an atomic level, providing insights that guide experimental design. Additionally, virtual screening techniques allow researchers to mine large databases for similar structures with enhanced activity or selectivity before committing resources to laboratory synthesis—a practice that significantly accelerates development timelines.

Future directions may include exploring photophysical properties if fluorescence-based assays become relevant—particularly if used as probes for live-cell imaging or diagnostic applications. Given its aromatic nature combined with electron-rich functional groups (sulfonamide), it might exhibit useful photoluminescence characteristics under appropriate conditions after further optimization through structural modifications.

In conclusion,2-(1-benzyl-1H-imidazol-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide (CAS No. 893361-73-4) stands out as a versatile scaffold with broad applications across chemical biology and pharmaceutical research domains today thanks largely due both inherent structural features along ongoing innovations within medicinal chemistry field itself continuous refinement techniques allow us better understand how these molecules interact living systems ultimately leading improved treatments human health challenges worldwide tomorrow